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Compound of Interest

Compound Name: Alexitol sodium

Cat. No.: B1516804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Alexitol sodium. Due to the limited availability of specific quantitative solubility data in public
literature, this document focuses on presenting the established qualitative solubility profile and
outlines a general experimental protocol for determining solubility in various solvents. This
information is intended to guide researchers and formulation scientists in their work with this
compound.

Introduction to Alexitol Sodium

Alexitol sodium, also known as sodium polyhydroxyaluminum monocarbonate hexitol
complex, is a chemical compound with the CAS Registry Number 66813-51-2.[1][2] It is
described as a tasteless, odorless powder.[1][2] The compound is a complex ionic species with
the molecular formula C7H15AINaO10+ and a molecular weight of approximately 309.16 g/mol

18]

Solubility Profile of Alexitol Sodium

Current literature provides a qualitative description of Alexitol sodium's solubility. Specific
guantitative data (e.g., mg/mL) in common laboratory solvents is not readily available. The
known solubility characteristics are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1516804?utm_src=pdf-interest
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804
https://www.drugfuture.com/chemdata/alexitol-sodium.html
https://www.benchchem.com/product/b1516804
https://www.drugfuture.com/chemdata/alexitol-sodium.html
https://www.benchchem.com/product/b1516804
https://pubchem.ncbi.nlm.nih.gov/compound/Alexitol-sodium
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Solvent Solubility Temperature Source
Water Practically Insoluble Not Specified [1112]
Dilute Acids Readily Soluble Not Specified [11[2]
Ethanol Data Not Available Not Specified

DMSO Data Not Available Not Specified

Methanol Data Not Available Not Specified

The insolubility in water and solubility in dilute acids are key characteristics of this compound,

suggesting its potential application as an antacid where it would react with gastric acid.[1]

General Experimental Protocol for Solubility

Determination

The following is a generalized protocol for determining the solubility of a compound like

Alexitol sodium, based on common laboratory practices. This can be adapted for various

solvents.

Objective: To determine the equilibrium solubility of Alexitol sodium in a given solvent at a

specified temperature.

Materials:

o Alexitol sodium powder

e Selected solvent (e.g., water, ethanol, DMSO, methanol, dilute HCI)

e Analytical balance

 Vials or flasks with secure caps

o Constant temperature shaker or incubator

e Syringe filters (e.g., 0.45 pm)
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e Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)
Methodology:
o Preparation of Saturated Solutions:

o Add an excess amount of Alexitol sodium to a known volume of the solvent in a vial. The
excess solid should be clearly visible.

o Seal the vials to prevent solvent evaporation.
e Equilibration:

o Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25
°Cor 37 °C).

o Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. The time required for equilibration should be determined experimentally by taking
measurements at different time points until the concentration of the solute in the solution
becomes constant.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for a short period to allow the
excess solid to settle.

o Carefully withdraw a sample from the supernatant using a syringe.
o Immediately filter the sample through a syringe filter to remove any undissolved particles.
e Quantification:

o Dilute the filtered sample with a suitable solvent to a concentration within the working
range of the analytical method.

o Analyze the concentration of Alexitol sodium in the diluted sample using a validated
analytical method.
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o Data Analysis:

o Calculate the solubility of Alexitol sodium in the solvent, expressed in units such as
mg/mL or g/L, taking into account the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for determining the solubility of a chemical
compound.

Preparation Equilibration Sampling & Analysis Result

Weigh Alexitol Sodium »M—> Agitate at Constant Temp H—| Collect Supernatant |—>| Filter Sample |—>| Quantify Concentration |> a

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination.

This guide provides foundational information on the solubility of Alexitol sodium for research
and development purposes. The provided experimental protocol can be adapted to generate
specific quantitative data for various solvents and conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of Alexitol
Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1516804+#alexitol-sodium-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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